Cas no 221188-30-3 (Ethyl 3-(5-Fluoro-3-indolyl)propanoate)

• Product Name: Ethyl 3-(5-Fluoro-3-indolyl)propanoate
• CAS No: 221188-30-3
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• MDL: MFCD27998451
• CID: 5521119
• PubChem ID: 129522015
• Update Time: 2025-06-10

Ethyl 3-(5-Fluoro-3-indolyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5-Fluoro-3-indolyl)propanoate
• 221188-30-3
• AC8483
• MFCD27998451
• Ethyl 3-(5-fluoro-1H-indol-3-yl)propanoate
• SY250559
• Ethyl3-(5-Fluoro-3-indolyl)propanoate
• starbld0029676

• MDL： MFCD27998451
• Inchi： 1S/C13H14FNO2/c1-2-17-13(16)6-3-9-8-15-12-5-4-10(14)7-11(9)12/h4-5,7-8,15H,2-3,6H2,1H3
• InChI Key： JBFWRNGBYNWXND-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC1C2=C(NC=1)C=CC(F)=C2

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.1Ų

Additional information on Ethyl 3-(5-Fluoro-3-indolyl)propanoate

Ethyl 3-(5-Fluoro-3-indolyl)propanoate: A Comprehensive Overview

Ethyl 3-(5-Fluoro-3-indolyl)propanoate, with the CAS number 221188-30-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The indole moiety in Ethyl 3-(5-Fluoro-3-indolyl)propanoate is a key structural feature that contributes to its unique properties. Recent advancements in synthetic chemistry have enabled the precise modification of such structures, allowing researchers to explore their biological potentials more effectively.

The synthesis of Ethyl 3-(5-Fluoro-3-indolyl)propanoate typically involves a multi-step process, often incorporating strategies such as nucleophilic aromatic substitution or coupling reactions. These methods are designed to ensure high yields and purity, which are critical for subsequent biological evaluations. The fluorine atom at the 5-position of the indole ring introduces electronic effects that can significantly influence the compound's reactivity and bioavailability. This fluorination is a common strategy in drug design to enhance pharmacokinetic properties such as solubility and metabolic stability.

Recent studies have highlighted the potential of Ethyl 3-(5-Fluoro-3-indolyl)propanoate as a modulator of various cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit specific kinase enzymes, which are implicated in cancer progression. The indole derivative exhibited notable selectivity towards these targets, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, preclinical data indicate that this compound may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

The structural versatility of Ethyl 3-(5-Fluoro-3-indolyl)propanoate also makes it an attractive scaffold for further chemical modifications. By altering substituents on the indole ring or modifying the ester group, researchers can tailor the compound's physicochemical properties to suit specific therapeutic needs. For example, appending hydroxyl or methoxy groups could enhance its solubility and improve its ability to cross cellular membranes.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of Ethyl 3-(5-Fluoro-3-indolyl)propanoate. These methods provide precise data on molecular weight, functional groups, and stereochemistry, ensuring that the compound meets rigorous quality control standards.

In terms of applications, Ethyl 3-(5-Fluoro-3-indolyl)propanoate holds promise not only in pharmaceutical research but also in agrochemicals and materials science. Its ability to interact with biological systems makes it a valuable tool for studying enzyme mechanisms and receptor-ligand interactions. Additionally, its fluorescent properties under certain conditions could find utility in bioimaging applications.

As with any chemical compound, understanding the safety profile of Ethyl 3-(5-Fluoro-3-indolyl)propanoate is essential for its responsible use. Preliminary toxicity studies indicate that it exhibits low acute toxicity; however, long-term effects require further investigation. Proper handling procedures and storage conditions are recommended to ensure both user safety and product stability.

In conclusion, Ethyl 3-(5-Fluoro-3-indolyl)propanoate stands out as a versatile and intriguing compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a promising candidate for future research and development efforts.